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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819 Get Quote

ONO-3805 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, stability, and handling of ONO-
3805.

Frequently Asked Questions (FAQs)
Q1: What is ONO-3805 and what is its mechanism of action?

ONO-3805 is a non-steroidal inhibitor of 5 alpha-reductase.[1][2][3] This enzyme is responsible

for the conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). By

inhibiting 5 alpha-reductase, ONO-3805 effectively blocks this conversion, making it a valuable

tool for studying androgen-dependent pathways.

Q2: What are the recommended storage conditions for ONO-3805?

For optimal stability, ONO-3805 powder should be stored at -20°C for long-term storage (up to

3 years). In solvent, it is recommended to store aliquots at -80°C for up to 1 year. For short-

term storage of solutions, 0-4°C is suitable for days to weeks.[4] It is also advised to protect the

compound from light and moisture.[4]

Q3: In which solvents is ONO-3805 soluble?

ONO-3805 is known to be soluble in dimethyl sulfoxide (DMSO).[4] While specific quantitative

data is not readily available in public literature, it is a common solvent for preparing stock
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solutions of this compound. For aqueous-based assays, further dilution of the DMSO stock

solution is required.

Troubleshooting Guides
Solubility Issues
Problem: ONO-3805 is not dissolving properly in my chosen solvent.

Solution:

Solvent Choice: ONO-3805 is reported to be soluble in DMSO. If you are using other

solvents, you may encounter solubility issues. It is highly recommended to use DMSO for

initial stock solution preparation.

Warming and Sonication: Gentle warming of the solution (e.g., to 37°C) and brief

sonication can aid in dissolution. However, be cautious with temperature to avoid

degradation. For sonication, using an ultrasonic cleaner is recommended over an

ultrasonic disruptor to prevent localized heating.[3]

Fresh Solvent: Ensure that the DMSO used is anhydrous and of high purity. DMSO is

hygroscopic and absorbed water can affect the solubility of compounds.

Problem: Precipitation is observed when diluting the DMSO stock solution into an aqueous

buffer (e.g., PBS or cell culture media).

Solution:

Lower Final Concentration: The most common reason for precipitation is that the final

concentration of ONO-3805 in the aqueous solution exceeds its solubility limit. Try

lowering the final working concentration.

Increase DMSO Percentage: While it is important to keep the final DMSO concentration in

your assay low to avoid solvent-induced toxicity (typically <0.5%), a slight increase may be

necessary to maintain solubility. Always run a vehicle control with the same final DMSO

concentration to account for any solvent effects.
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Use of Pluronic F-68 or other surfactants: For in vivo studies or challenging in vitro

systems, the addition of a small amount of a biocompatible surfactant like Tween 80 or the

use of formulations with co-solvents such as PEG300 can help to maintain solubility.[1][3]

Stability Issues
Problem: I am concerned about the stability of my ONO-3805 stock solution after multiple

freeze-thaw cycles.

Solution:

Aliquot Stock Solutions: To avoid repeated freeze-thaw cycles, it is best practice to aliquot

your stock solution into single-use volumes upon preparation. This ensures that the main

stock remains frozen and protected from degradation.

Limit Freeze-Thaw Cycles: If aliquoting is not possible, limit the number of freeze-thaw

cycles to a minimum. While specific data on ONO-3805 is unavailable, repeated freezing

and thawing can degrade many small molecules.

Problem: How stable is ONO-3805 in my aqueous experimental buffer at a specific pH?

Solution:

pH Considerations: The stability of a compound in aqueous solution can be highly pH-

dependent. While specific stability data for ONO-3805 across different pH ranges is not

published, it is a general recommendation to prepare fresh dilutions in your experimental

buffer immediately before use.

Perform a Stability Test: If your experiment requires prolonged incubation, it is advisable to

conduct a preliminary stability test. This can be done by incubating ONO-3805 in your

buffer for the duration of your experiment and then analyzing the sample (e.g., by HPLC)

to check for degradation.

Data Presentation
Table 1: Solubility and Storage of ONO-3805
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Parameter Details Source

Solubility Soluble in DMSO [4]

Powder Storage -20°C for up to 3 years [3]

In-Solvent Storage -80°C for up to 1 year [3]

Short-Term Solution Storage 0-4°C for days to weeks [4]

Experimental Protocols
Preparation of ONO-3805 Stock Solution (10 mM in
DMSO)

Weigh the Compound: Accurately weigh out the desired amount of ONO-3805 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution of

ONO-3805 sodium salt (Molecular Weight: 525.62 g/mol ), you would weigh 5.26 mg.

Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the vial

containing the ONO-3805 powder.

Dissolve: Gently vortex the solution. If necessary, briefly sonicate in an ultrasonic water bath

or warm to 37°C to ensure complete dissolution.

Aliquot and Store: Once fully dissolved, aliquot the stock solution into single-use, light-

protected vials. Store the aliquots at -80°C.

General Protocol for In Vitro Cell-Based Assays
Cell Seeding: Plate your cells at the desired density in a multi-well plate and allow them to

adhere and grow overnight.

Preparation of Working Solution: On the day of the experiment, thaw a single-use aliquot of

your ONO-3805 DMSO stock solution. Prepare serial dilutions of the stock solution in your

cell culture medium to achieve the desired final concentrations. Ensure the final DMSO

concentration in all wells (including vehicle control) is consistent and non-toxic to your cells

(typically ≤ 0.1%).
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Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of ONO-3805. Include a vehicle control (medium with

the same final concentration of DMSO).

Incubation: Incubate the cells for the desired period according to your experimental design.

Assay: Following incubation, perform your desired downstream analysis (e.g., cell viability

assay, gene expression analysis, protein analysis).
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Caption: Mechanism of ONO-3805 action on the 5 alpha-reductase pathway.

Experimental Workflow for In Vitro Studies
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Caption: General workflow for conducting in vitro experiments with ONO-3805.

Logical Troubleshooting Flow for Solubility Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3805-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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